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Compound of Interest

Compound Name: Myricetin-13C3

Cat. No.: B12420949

Technical Guide: Myricetin-13C3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the stable isotope-labeled flavonoid,
Myricetin-13C3. This compound is a valuable tool in various research applications, particularly
in quantitative analytical methods.

Core Compound Data

The key quantitative data for Myricetin-13C3 and its unlabeled counterpart are summarized
below for easy reference and comparison.

Property Myricetin-13C3 Myricetin (Unlabeled)
CAS Number 2687960-15-0[1][2] 529-44-2[2][3][4]
Molecular Formula C1213C3H100s[1] C15H100s[5][6]
Molecular Weight 321.21 g/mol [1] 318.24 g/mol [5][7]

Applications in Research

Myricetin-13C3 serves as an internal standard for quantitative analysis by methods such as
NMR, GC-MS, or LC-MS.[3] The incorporation of stable heavy isotopes allows for precise
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differentiation from the naturally occurring analyte in biological samples. Myricetin itself is a
plant-derived flavonoid with a wide range of biological activities, including antioxidant,
anticancer, antidiabetic, and anti-inflammatory properties.[3]

Experimental Workflow: Quantitative Analysis using
Myricetin-13C3

The following diagram illustrates a general workflow for the use of Myricetin-13C3 as an
internal standard in a typical LC-MS (Liquid Chromatography-Mass Spectrometry) experiment.
Detailed experimental protocols would require access to specific published research papers.
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Caption: Workflow for quantitative analysis using Myricetin-13C3 as an internal standard.
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Signaling Pathways

Myricetin has been shown to induce apoptosis in human ovarian cancer cells through
endoplasmic reticulum stress and DNA double-strand breaks. A simplified representation of a
signaling pathway can be visualized, though specific molecular interactions would necessitate

further detailed research.
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Caption: Simplified signaling pathway of Myricetin-induced apoptosis.

Experimental Protocols

Detailed methodologies for experiments involving Myricetin-13C3 are highly specific to the
research application. The search results indicate its use as a tracer and internal standard[3],
but do not provide specific protocols. For detailed experimental procedures, it is recommended
to consult peer-reviewed scientific literature that has utilized Myricetin-13C3 for quantitative

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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